Cas no 897610-94-5 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide)

• Product Name: N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide
• CAS No: 897610-94-5
• MF: C₁₉H₃₁N₃O₄S
• MW: 397.532143831253
• CID: 6437414
• Update Time: 2025-05-30

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-3,3-dimethylbutanamide

• Inchi： 1S/C19H31N3O4S/c1-19(2,3)15-18(23)20-9-14-27(24,25)22-12-10-21(11-13-22)16-7-5-6-8-17(16)26-4/h5-8H,9-15H2,1-4H3,(H,20,23)
• InChI Key： KJKICNZMEPBLRR-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2OC)CC1)(=O)=O)(=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide

Professional Introduction to N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide and CAS No. 897610-94-5

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide is a sophisticated organic compound characterized by its intricate molecular structure, which encompasses a piperazine core linked to a sulfonamide moiety. This compound, identified by the CAS number 897610-94-5, has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural features. The presence of a 2-methoxyphenyl group and a sulfonamide functional group contributes to its unique chemical properties, making it a subject of interest for further exploration in medicinal chemistry.

The molecular framework of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide is designed to interact with biological targets in a specific manner. The piperazine ring is known for its ability to modulate the activity of various enzymes and receptors, while the sulfonamide group is often incorporated into drugs due to its favorable pharmacokinetic properties. These structural elements suggest that this compound may exhibit therapeutic potential in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and other conditions where piperazine derivatives have shown efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies have indicated that the 2-methoxyphenyl substituent may enhance the compound's solubility and metabolic stability, while the sulfonamide moiety could facilitate binding to specific protein targets. These insights are crucial for designing more effective drug candidates and optimizing their pharmacological profiles.

In the context of drug discovery, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide represents an example of how structural diversity can be leveraged to develop novel therapeutic agents. The combination of the piperazine and sulfonamide functionalities provides a versatile scaffold for further chemical modifications. Researchers are exploring various derivatives of this compound to enhance its potency, selectivity, and overall pharmacological properties. Such efforts are essential for addressing unmet medical needs and improving patient outcomes.

The synthesis of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The optimization of these synthetic routes is critical for ensuring high yields and purity, which are essential for subsequent biological evaluation.

Biological evaluation of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide has revealed promising activities in preclinical models. Studies have demonstrated its potential as an antagonist or agonist for various neurotransmitter receptors, including serotonin receptors (5-HT) and dopamine receptors (D). These findings align with the known pharmacological effects of piperazine derivatives and suggest that this compound may have therapeutic applications in psychiatric disorders, such as depression and schizophrenia.

The sulfonamide group in N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide also contributes to its biological activity by facilitating interactions with target proteins. Sulfonamides are well-known for their ability to modulate enzyme activity and receptor function, making them valuable scaffolds in drug design. Recent research has highlighted the role of sulfonamides in developing treatments for inflammatory diseases, infectious diseases, and metabolic disorders. The incorporation of this functional group into N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide may enhance its therapeutic potential by improving binding affinity and selectivity.

The development of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology allows researchers to tackle complex challenges in drug discovery more effectively. Such collaborative efforts are essential for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,3-dimethylbutanamide is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. Advances in synthetic chemistry and biological evaluation continue to provide valuable insights into its therapeutic applications. As research progresses, this compound may contribute to the development of novel treatments for various human diseases.